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Compound of Interest

Compound Name: Calcium bromate

Cat. No.: B156135 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthesis of calcium bromate
from calcium hydroxide. It covers the core chemical principles, detailed experimental protocols,

and data-driven insights to facilitate the production and purification of this important oxidizing

agent.

Introduction
Calcium bromate, Ca(BrO₃)₂, is a strong oxidizing agent used in various industrial

applications, including as a dough conditioner in the baking industry and in the manufacturing

of certain explosives. For pharmaceutical and research applications, the synthesis of high-

purity calcium bromate is essential. This document outlines a primary synthesis route

involving the reaction of calcium hydroxide with elemental bromine.

Chemical Principles
The synthesis of calcium bromate from calcium hydroxide and bromine is a disproportionation

reaction. In this process, elemental bromine (oxidation state 0) is simultaneously oxidized to

bromate (oxidation state +5) and reduced to bromide (oxidation state -1) in an alkaline medium

provided by calcium hydroxide.

The overall balanced chemical equation for this reaction is:
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6 Ca(OH)₂ + 6 Br₂ → Ca(BrO₃)₂ + 5 CaBr₂ + 6 H₂O

As the equation indicates, a significant amount of calcium bromide is produced as a byproduct.

The successful synthesis of pure calcium bromate, therefore, heavily relies on an efficient

separation and purification process. The reaction is believed to proceed through the formation

of an unstable intermediate, calcium hypobromite (Ca(BrO)₂), which then disproportionates

upon heating to yield the desired calcium bromate and calcium bromide.

Physicochemical Data
A thorough understanding of the physical and chemical properties of the reactants and

products is critical for process design and optimization.

Compound Formula
Molar Mass
( g/mol )

Appearance
Melting
Point (°C)

Decomposit
ion
Temperatur
e (°C)

Calcium

Hydroxide
Ca(OH)₂ 74.093 White powder

580 (loses

water)
-

Bromine Br₂ 159.808

Reddish-

brown fuming

liquid

-7.2 -

Calcium

Bromate

Monohydrate

Ca(BrO₃)₂·H₂

O
313.90

White

monoclinic

crystals

- >180[1]

Calcium

Bromide
CaBr₂ 199.89

White

hygroscopic

powder

730 -

Table 1: Physical Properties of Key Compounds

The significant difference in the solubility of calcium bromate and calcium bromide in water is

the cornerstone of the purification strategy.
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Temperature (°C)
Solubility of Ca(BrO₃)₂ (
g/100 mL)

Solubility of CaBr₂ ( g/100
mL)

0 ~2.5 (estimated from curve) 125

20 230[1] 143

100 ~70 (estimated from curve) 312

Table 2: Solubility of Calcium Bromate and Calcium Bromide in Water

Experimental Protocols
The following protocols provide a detailed methodology for the synthesis and purification of

calcium bromate.

Synthesis of Crude Calcium Bromate
This procedure outlines the initial reaction to produce a mixture of calcium bromate and

calcium bromide.

Materials:

Calcium Hydroxide (Ca(OH)₂)

Liquid Bromine (Br₂)

Distilled Water

Equipment:

Three-neck round-bottom flask

Heating mantle with magnetic stirrer

Dropping funnel

Condenser
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Thermometer

Buchner funnel and filter paper

Procedure:

Prepare a suspension of calcium hydroxide in distilled water in the three-neck round-bottom

flask. A typical concentration is a 10-15% (w/v) suspension.

Heat the suspension to 70-80°C with vigorous stirring.

Slowly add liquid bromine to the heated suspension via the dropping funnel over a period of

1-2 hours. The reaction is exothermic, and the addition rate should be controlled to maintain

the temperature within the desired range.

After the addition of bromine is complete, continue heating and stirring the mixture at 80-

90°C for an additional 2-3 hours to ensure the complete disproportionation of the calcium

hypobromite intermediate.

Allow the reaction mixture to cool to room temperature.

Filter the hot solution to remove any unreacted calcium hydroxide and other insoluble

impurities. The resulting filtrate is a solution containing both calcium bromate and calcium

bromide.

Purification by Fractional Crystallization
This protocol leverages the differential solubility of calcium bromate and calcium bromide to

isolate the desired product.

Procedure:

Take the filtrate obtained from the synthesis step and concentrate it by heating to evaporate

a portion of the water. The solution should be concentrated until signs of crystal formation

are observed upon cooling a small sample.

Slowly cool the concentrated solution to room temperature, and then further cool it in an ice

bath (0-5°C).
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Calcium bromate, being less soluble at lower temperatures, will preferentially crystallize out

of the solution.

Collect the precipitated crystals by vacuum filtration using a Buchner funnel.

Wash the crystals with a small amount of ice-cold distilled water to remove any adhering

mother liquor rich in calcium bromide.

For higher purity, the collected crystals can be recrystallized by dissolving them in a

minimum amount of hot distilled water and then repeating the cooling and filtration process.

Dry the purified calcium bromate crystals in an oven at 100-120°C to a constant weight.

The final product is typically the monohydrate, Ca(BrO₃)₂·H₂O.

Process Visualization
The following diagrams illustrate the chemical reaction pathway and the experimental workflow.

Chemical Reaction Pathway for Calcium Bromate Synthesis

Calcium Hydroxide
Ca(OH)₂

Calcium Hypobromite (unstable)
Ca(BrO)₂

+ Br₂

Bromine
Br₂

Calcium Bromate
Ca(BrO₃)₂

Disproportionation

Calcium Bromide
CaBr₂

Water
H₂O

Heating
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Caption: Reaction pathway from calcium hydroxide and bromine to calcium bromate.

Experimental Workflow for Calcium Bromate Synthesis and Purification

Synthesis

Purification

Prepare Ca(OH)₂ Suspension

Add Br₂ at 70-80°C

Heat at 80-90°C

Cool to Room Temperature

Filter Hot Solution

Concentrate Filtrate

Cool to 0-5°C

Fractional Crystallization

Collect Crystals

Wash with Cold H₂O

Dry Crystals

Pure Calcium Bromate
Ca(BrO₃)₂·H₂O
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Caption: Step-by-step workflow for calcium bromate synthesis and purification.

Safety Considerations
Bromine: is highly toxic, corrosive, and has a high vapor pressure. All manipulations

involving liquid bromine should be conducted in a well-ventilated fume hood with appropriate

personal protective equipment (PPE), including gloves, safety goggles, and a lab coat.

Calcium Hydroxide: is a corrosive solid and can cause skin and eye irritation. Avoid

inhalation of dust and direct contact.

Calcium Bromate: is a strong oxidizing agent and can accelerate the combustion of other

materials. It should be stored away from combustible materials.

Reaction: The reaction between bromine and calcium hydroxide is exothermic. Proper

temperature control is crucial to prevent uncontrolled boiling and release of bromine vapors.

Conclusion
The synthesis of calcium bromate from calcium hydroxide and bromine is a feasible laboratory

and industrial process. The main challenge lies in the effective separation of the desired

product from the significant amount of calcium bromide byproduct. A carefully controlled

fractional crystallization, based on the differential solubility of the two salts, is an effective

method for purification. The protocols and data presented in this guide provide a solid

foundation for researchers and professionals to produce high-purity calcium bromate for their

specific applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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An In-depth Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b156135#calcium-bromate-synthesis-from-calcium-
hydroxide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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